Cas no 74072-51-8 (Benzenehexanoic acid, 4-acetyl-, methyl ester)

• Product Name: Benzenehexanoic acid, 4-acetyl-, methyl ester
• CAS No: 74072-51-8
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 541651
• PubChem ID: 15063889
• Update Time: 2025-04-19

Benzenehexanoic acid, 4-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenehexanoic acid, 4-acetyl-, methyl ester
• methyl 6-(4-acetylphenyl)hexanoate
• DTXSID10567735
• 74072-51-8

• Inchi： 1S/C15H20O3/c1-12(16)14-10-8-13(9-11-14)6-4-3-5-7-15(17)18-2/h8-11H,3-7H2,1-2H3
• InChI Key： FRTYOYHFYZSMNS-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų